Cas no 851804-12-1 (1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one)

• Product name: 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one
• CAS No: 851804-12-1
• MF: C₁₉H₁₉ClN₂OS
• MW: 358.884962320328
• CID: 6111494
• PubChem ID: 4294722

1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one
• 1H-Imidazole, 2-[[(2-chlorophenyl)methyl]thio]-4,5-dihydro-1-[(3-methylphenyl)acetyl]- (9CI)
• 1-(2-((2-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(m-tolyl)ethanone
• AKOS024589068
• 1-[2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-(3-methylphenyl)ethanone
• F0630-1089
• 851804-12-1
• 1-(2-{[(2-chlorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one

• Inchi： 1S/C19H19ClN2OS/c1-14-5-4-6-15(11-14)12-18(23)22-10-9-21-19(22)24-13-16-7-2-3-8-17(16)20/h2-8,11H,9-10,12-13H2,1H3
• InChI Key： VQXVHMXWELCYSI-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2Cl)N(C(CC2=CC=CC(C)=C2)=O)CCN=1

Computed Properties

• Exact Mass: 358.0906621g/mol
• Monoisotopic Mass: 358.0906621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 507.4±60.0 °C(Predicted)
• pka: 2.20±0.60(Predicted)

Additional information on 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one

Introduction to 1-(2-{(2-Chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one (CAS No. 851804-12-1)

1-(2-{(2-Chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one, with the CAS number 851804-12-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles and features a unique structural arrangement that includes a chlorophenyl moiety, a methylsulfanyl group, and a methylphenyl substituent. The intricate structure of this compound has led to its exploration in various biological and therapeutic applications.

The molecular formula of 1-(2-{(2-Chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one is C₂₀H₂₀ClN₃O, and its molecular weight is approximately 367.85 g/mol. The compound's structure is characterized by a central imidazole ring connected to a substituted phenyl group via a sulfanyl bridge, which imparts unique chemical properties and biological activities.

In recent years, the compound has been studied for its potential as a therapeutic agent in various diseases. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that 1-(2-{(2-Chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one exhibits potent inhibitory effects on certain kinases, which are crucial enzymes in signal transduction pathways. These kinases play a significant role in the development and progression of diseases such as cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry in 2023 reported that 1-(2-{(2-Chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one demonstrated selective inhibition of the protein kinase C (PKC) family. PKC enzymes are involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. By selectively inhibiting PKC, this compound has the potential to modulate these processes and offer therapeutic benefits in conditions where aberrant PKC activity is implicated.

In addition to its enzymatic inhibition properties, 1-(2-{(2-Chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and tissue damage. Research has shown that this compound can reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), thereby mitigating inflammation and associated tissue damage.

The pharmacokinetic properties of 1-(2-{(2-Chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one have also been studied to assess its suitability as a therapeutic agent. Preclinical studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for further development into a drug product.

The safety profile of 1-(2-{(2-Chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one has been evaluated through various toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, 1-(2-{(2-Chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one (CAS No. 851804-12-1) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features contribute to its ability to inhibit specific enzymes and reduce inflammation, making it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to elucidate its mechanisms of action and clinical applications, this compound holds great promise for addressing unmet medical needs in various disease areas.